Lysine 4-nitroanilide

• CAS: 19826-45-0
• Molecular Formula: C12H18N4O3
• Molecular Weight: 266.30 g/mol
• InChI: InChI=1S/C12H18N4O3/c13-8-2-1-3-11(14)12(17)15-9-4-6-10(7-5-9)16(18)19/h4-7,11H,1-3,8,13-14H2,(H,15,17)/t11-/m0/s1
• InChIKey: VUUNELJIFNFWJC-NSHDSACASA-N

Lysine 4-nitroanilide: Chromogenic Protease Substrate

Lysine 4-nitroanilide (L-Lys-pNA) is a chromogenic substrate that releases p-nitroaniline upon enzymatic cleavage, enabling spectrophotometric detection at 405 nm [1]. It serves as a key tool for studying the specificity and kinetics of proteases that cleave after lysine residues, including trypsin, plasmin, and various aminopeptidases [2]. The compound is widely utilized in both academic and industrial settings for enzyme characterization, inhibitor screening, and diagnostic assay development [3].

Target Serine proteases with lysine P1 preference (trypsin, plasmin, arylamidases)

Assay type Chromogenic, continuous spectrophotometric monitoring at 405 nm

Structural context Minimal P1 motif for primary specificity studies without subsite interference

• [1] Erlanger BF, Kokowsky N, Cohen W. The preparation and properties of two new chromogenic substrates of trypsin. Arch Biochem Biophys. 1961;95(2):271-278. doi:10.1016/0003-9861(61)90145-X View Source
• [2] Bury AF. Separation and properties of two arylamidases from rat cardiac-muscle extracts. Biochem J. 1977;163(3):561-566. doi:10.1042/bj1630561 View Source
• [3] Collen D, Lijnen HR, De Cock F, Durieux JP, Loffet A. Kinetic properties of tripeptide lysyl chloromethyl ketone and lysyl p-nitroanilide derivatives towards trypsin-like serine proteinases. Biochim Biophys Acta. 1980;615(1):158-166. doi:10.1016/0005-2744(80)90019-4 View Source

Why L-Lysine 4-nitroanilide Is Not Interchangeable

Chromogenic substrates with different amino acid residues (e.g., arginine vs. lysine) or different N-terminal protections exhibit markedly distinct selectivity profiles, catalytic efficiencies, and pH optima [1]. Simple substitution with a leucine or arginine analog can result in complete loss of activity with certain enzymes or yield dramatically different kinetic parameters, compromising assay sensitivity and reproducibility [2]. The following evidence quantifies these critical differences, underscoring the necessity of selecting the precise substrate for the target enzyme system [3].

Sequence-dependent kinetics

Extending the peptide chain beyond the P1 lysine can alter Km, introduce substrate activation, or cause substrate inhibition, making direct substitution unreliable.

pH-profile divergence

The pH-activity optimum of L-Lys-pNA may shift relative to peptide derivatives; reported alkaline shift vs. BAPNA requires buffer optimization.

Enzyme-subtype selectivity

Different lysine-pNA derivatives exhibit distinct hydrolysis profiles across arylamidase isoforms; activity with one does not guarantee activity with another.

• [1] Bury AF. Separation and properties of two arylamidases from rat cardiac-muscle extracts. Biochem J. 1977;163(3):561-566. doi:10.1042/bj1630561 View Source
• [2] BRENDA Enzyme Database. Entry for EC 3.4.11.6. Lys-4-nitroanilide substrate activity data. View Source
• [3] Veillard F, Sztukowska M, Nowakowska Z, et al. Gingipain aminopeptidase activities in Porphyromonas gingivalis. J Biol Chem. 2012;287(41):34856-34865. doi:10.1074/jbc.M112.346072 View Source

Quantitative Differentiation of L-Lys-pNA

Differential pH Optimum: L-Lys-pNA vs. BAPNA

In a study of rat cardiac arylamidases, peak-II enzyme hydrolyzed both L-leucine 4-nitroanilide and L-lysine 4-nitroanilide, whereas peak-I enzyme hydrolyzed only the leucine substrate [1]. A third minor peak (Ia) was active mainly on L-lysine 4-nitroanilide [1]. This differential hydrolysis demonstrates that the lysine substrate can resolve distinct enzyme isoforms that the leucine analog cannot.

pH optimum shift

Head-to-head

More alkaline pH optimum vs. BAPNA

Supports assay design under alkaline conditions

Exact pH values not reported; buffer conditions unspecified

Evidence Dimension	Enzyme isoform selectivity
Target Compound Data	Hydrolyzed by peak-II and peak-Ia enzymes only
Comparator Or Baseline	L-Leucine 4-nitroanilide: hydrolyzed by peak-I, peak-II, and peak-Ia enzymes
Quantified Difference	Peak-I enzyme shows zero activity on lysine substrate
Conditions	Rat cardiac particle-free supernatant, DEAE-Sephadex chromatography

Why This Matters

This selectivity enables the differentiation of aminopeptidase isoforms in complex biological samples, a capability not afforded by the leucine analog.

• [1] Bury AF. Separation and properties of two arylamidases from rat cardiac-muscle extracts. Biochem J. 1977;163(3):561-566. doi:10.1042/bj1630561 View Source

Substrate Activation vs. Tripeptidyl pNA for Kallikrein

Steady-state kinetic analysis of D-Val-Leu-Lys-pNA, Ala-Phe-Lys-pNA, and Glu-Phe-Lys-pNA revealed that these lysine p-nitroanilide derivatives are excellent substrates for plasmin but exhibit sharply reduced efficiency toward other trypsin-like serine proteases [1]. Compared to plasmin, catalytic efficiency is 2.5–40-fold lower for trypsin and 100–10,000-fold lower for thrombin, factor Xa, and urokinase [1].

Kinetic linearity

Cross-study comparable

L-Lys-pNA follows simple Michaelis-Menten kinetics; tripeptide shows substrate activation

Provides predictable linear response for initial specificity screening

Kallikrein, pH 9.0, 25 °C

Evidence Dimension	Catalytic efficiency (relative to plasmin)
Target Compound Data	Plasmin: reference (100%)
Comparator Or Baseline	Trypsin: 2.5–40-fold less efficient; Thrombin, Factor Xa, Urokinase: 100–10,000-fold less efficient
Quantified Difference	≥100-fold discrimination against thrombin, factor Xa, and urokinase
Conditions	Steady-state kinetics, p-nitroanilide derivatives of tripeptides

Why This Matters

This pronounced selectivity makes lysine p-nitroanilide substrates ideal for specific plasmin activity measurements in complex biological matrices (e.g., plasma) where other serine proteases are abundant.

• [1] Collen D, Lijnen HR, De Cock F, Durieux JP, Loffet A. Kinetic properties of tripeptide lysyl chloromethyl ketone and lysyl p-nitroanilide derivatives towards trypsin-like serine proteinases. Biochim Biophys Acta. 1980;615(1):158-166. doi:10.1016/0005-2744(80)90019-4 View Source

Arylamidase Discrimination: L-Lys-pNA vs. L-Leu-pNA

Kinetic parameters for Ac-Lys-pNA and Z-Lys-pNA were determined using the lysine-specific protease Kgp from Porphyromonas gingivalis [1]. For the Kgp HG66 isoform, Ac-Lys-pNA exhibited a kcat/Km of 11.8 ± 1.3 mM⁻¹s⁻¹, while Z-Lys-pNA showed a significantly lower value of 5.7 ± 1.3 mM⁻¹s⁻¹ [1]. This represents a 2.1-fold higher catalytic efficiency for the acetyl-protected substrate.

Isoform selectivity

Head-to-head

Hydrolyzed by peak II and peak Ia, not by peak I arylamidase

Enables functional differentiation of arylamidase isoforms

Rat cardiac muscle fractions, DEAE-Sephadex

Evidence Dimension	Catalytic efficiency (kcat/Km)
Target Compound Data	Ac-Lys-pNA (Kgp HG66): kcat/Km = 11.8 ± 1.3 mM⁻¹s⁻¹
Comparator Or Baseline	Z-Lys-pNA (Kgp HG66): kcat/Km = 5.7 ± 1.3 mM⁻¹s⁻¹
Quantified Difference	2.1-fold higher efficiency for Ac-Lys-pNA
Conditions	Assay buffer (200 mM Tris, 5 mM CaCl2, 150 mM NaCl, 0.02% NaN3, pH 7.6) with 10 mM L-cysteine, 37°C, 405 nm

Why This Matters

The choice of N-terminal protecting group dramatically influences substrate turnover; Ac-Lys-pNA provides greater sensitivity for Kgp activity assays.

• [1] Veillard F, Sztukowska M, Nowakowska Z, et al. Gingipain aminopeptidase activities in Porphyromonas gingivalis. J Biol Chem. 2012;287(41):34856-34865. doi:10.1074/jbc.M112.346072 View Source

Plasmin Affinity of Minimal L-Lys-pNA Motif

The tripeptide substrate D-Val-Leu-Lys-pNA differentiates between native plasmin and its truncated catalytic domain, microplasmin [1]. Under identical conditions (pH 7.4, 37°C), microplasmin exhibits a kcat of 40.3 ± 3.3 s⁻¹, compared to 27.9 ± 0.3 s⁻¹ for native plasmin, representing a 1.44-fold higher turnover number [1]. Km values are comparable (0.361 mM vs. 0.355 mM), indicating that the catalytic domain alone is more efficient.

Plasmin Km baseline

Cross-study comparable

Dipeptide derivative Km 0.126 mM; Z-derivative Km 0.18 mM; L-Lys-pNA Km expected higher

Contextualizes affinity penalty of minimal substrate for assay sensitivity

Plasmin, pH 8.5, 37 °C

Evidence Dimension	Turnover number (kcat) and Michaelis constant (Km)
Target Compound Data	Microplasmin: kcat = 40.3 ± 3.3 s⁻¹, Km = 0.361 ± 0.017 mM
Comparator Or Baseline	Native plasmin: kcat = 27.9 ± 0.3 s⁻¹, Km = 0.355 ± 0.002 mM
Quantified Difference	1.44-fold higher kcat for microplasmin
Conditions	50 mM Tris-HCl, pH 7.4, 0.1 M NaCl, 37°C, using S-2251 substrate

Why This Matters

This substrate enables researchers to distinguish between full-length plasmin and its truncated forms, which is essential for structure-function studies and the development of plasmin-based therapeutics.

• [1] Wu HL, Shi GY, Wohl RC, Bender ML. Preparation and purification of microplasmin. Proc Natl Acad Sci U S A. 1987;84(24):8793-8797. Data as reported by VWR product datasheet for H-D-Val-Leu-Lys-pNA · 2 HCl. View Source

Aqueous Solubility of L-Lys-pNA Dihydrobromide

For the aminopeptidase classified under EC 3.4.11.6, Lys-4-nitroanilide is hydrolyzed with 74.3% of the activity observed for Arg-4-nitroanilide [1]. This quantitative difference underscores that while both basic amino acid substrates are recognized, the arginine derivative is the preferred substrate for this particular enzyme.

Water solubility

Class-level

50 mg/mL as dihydrobromide salt, clear light yellow solution

Facilitates direct aqueous assay preparation without organic co-solvents

Vendor datasheet; confirm for specific buffer conditions

Evidence Dimension	Relative enzymatic activity
Target Compound Data	Lys-4-nitroanilide: 74.3% relative activity
Comparator Or Baseline	Arg-4-nitroanilide: 100% relative activity (reference)
Quantified Difference	25.7% lower activity for lysine substrate
Conditions	EC 3.4.11.6 aminopeptidase assay (BRENDA database)

Why This Matters

Knowing the precise activity ratio allows researchers to select the appropriate substrate for their sensitivity requirements; arginine substrates offer higher signal, while lysine substrates provide specificity for lysine-targeting proteases.

• [1] BRENDA Enzyme Database. Entry for EC 3.4.11.6. Lys-4-nitroanilide substrate activity data (accessed 2026). View Source

Pre-Steady-State Intermediate Detection

While direct comparative data for L-lysine p-nitroanilide under identical conditions is limited, class-level inference indicates that benzoylated arginine substrates generally exhibit higher affinity for trypsin. Reported Km for benzoyl-DL-arginine p-nitroanilide (BAPNA) with trypsin is 0.588 mM [1]. In contrast, N-α-benzyloxycarbonyl-L-lysine p-nitroanilide shows pH-dependent catalysis with maximal kcat/Km at alkaline pH, decreasing with protonation of active site residues (pKa 6.75 and 4.10) [2]. The lysine substrate's pH profile is shifted to a more alkaline region compared to typical trypsin substrates [3].

Mechanistic probe

Reported

Direct observation of tetrahedral intermediate in trypsin by stopped-flow

Supports advanced enzyme mechanism and pre-steady-state kinetic studies

α-N-acetyl-L-lysine p-nitroanilide used

Evidence Dimension	Michaelis constant (Km) and pH dependence
Target Compound Data	L-Lys-pNA: pH optimum shifted alkaline; Z-Lys-pNA: kcat/Km maximal at alkaline pH, dependent on pKa 6.75 and 4.10
Comparator Or Baseline	BAPNA: Km = 0.588 mM with trypsin
Quantified Difference	pH optimum and pKa values differ; BAPNA Km reported as 0.588 mM
Conditions	Trypsin assays at 25-37°C, various buffer systems

Why This Matters

The distinct pH profile of lysine p-nitroanilide substrates makes them preferable for assays conducted at alkaline pH, where arginine substrates may underperform or exhibit altered kinetics.

• [1] Huang H, et al. Effects of tea polyphenols on the activities of soybean trypsin inhibitors and trypsin. J Agric Food Chem. 2004;52(11):3347-3351. (KM for BAPNA = 5.88 × 10⁻⁴ mol/L) View Source
• [2] Malthouse JPG. Kinetic Studies of the Effect of pH on the Trypsin-Catalyzed Hydrolysis of N-α-benzyloxycarbonyl-l-lysine-p-nitroanilide. ACS Omega. 2020;5(10):4915-4923. doi:10.1021/acsomega.9b03750 View Source
• [3] Erlanger BF, Kokowsky N, Cohen W. The preparation and properties of two new chromogenic substrates of trypsin. Arch Biochem Biophys. 1961;95(2):271-278. doi:10.1016/0003-9861(61)90145-X View Source

R&D Applications of Lysine 4-nitroanilide

Primary Specificity for Novel Proteases

Lysine 4-nitroanilide derivatives, particularly D-Val-Leu-Lys-pNA (S-2251), exhibit 100–10,000-fold lower efficiency toward thrombin, factor Xa, and urokinase compared to plasmin [1]. This high selectivity enables accurate plasmin activity measurements in plasma, serum, and cell culture supernatants without interference from other serine proteases. The chromogenic readout at 405 nm allows for simple, high-throughput kinetic assays in 96-well plate formats.

Enzyme Subtype Discrimination in Mixtures

Ac-Lys-pNA demonstrates 2.1-fold higher catalytic efficiency (kcat/Km = 11.8 mM⁻¹s⁻¹) for Kgp than the Z-protected analog [2]. This enhanced sensitivity is critical for detecting and quantifying the lysine-specific protease Kgp from Porphyromonas gingivalis, a key virulence factor in periodontitis. The substrate is employed in inhibitor screening, mutant strain characterization, and biofilm disruption studies.

Teaching Enzyme Kinetics and Mechanism

The differential hydrolysis of L-lysine 4-nitroanilide versus L-leucine 4-nitroanilide allows for the chromatographic separation and identification of distinct arylamidase isoforms from cardiac and other tissues [3]. Peak-I enzyme hydrolyzes only the leucine substrate, while peak-II hydrolyzes both, and peak-Ia is specific for the lysine substrate. This substrate pair is essential for enzyme purification and characterization workflows.

Pre-Steady-State Kinetics of Serine Proteases

The tripeptide substrate D-Val-Leu-Lys-pNA (S-2251) is the gold standard for measuring plasmin generation in plasminogen activation assays [4]. It is used to evaluate the efficacy of tissue plasminogen activator (tPA), urokinase, and streptokinase in both academic research and pharmaceutical quality control. The substrate's ability to discriminate between native plasmin and microplasmin (1.44-fold difference in kcat) further supports structure-activity relationship studies of fibrinolytic enzymes.

Application

Selection Property

Validation Focus

Primary specificity mapping for novel proteases

Minimal P1 lysine motif

Baseline activity without subsite interference

Enzyme subtype discrimination in mixtures

Arylamidase selectivity profile

Resolving lysine-specific activities from general aminopeptidase background

Teaching enzyme kinetics and mechanism

Robust chromogenic signal, simple kinetics

Clear demonstration of Michaelis-Menten behavior and intermediate detection

Pre-steady-state kinetics of serine proteases

Fast pNA release for stopped-flow

Transient intermediate resolution and mechanism-based inhibitor studies

• [1] Collen D, Lijnen HR, De Cock F, Durieux JP, Loffet A. Kinetic properties of tripeptide lysyl chloromethyl ketone and lysyl p-nitroanilide derivatives towards trypsin-like serine proteinases. Biochim Biophys Acta. 1980;615(1):158-166. doi:10.1016/0005-2744(80)90019-4 View Source
• [2] Veillard F, Sztukowska M, Nowakowska Z, et al. Gingipain aminopeptidase activities in Porphyromonas gingivalis. J Biol Chem. 2012;287(41):34856-34865. doi:10.1074/jbc.M112.346072 View Source
• [3] Bury AF. Separation and properties of two arylamidases from rat cardiac-muscle extracts. Biochem J. 1977;163(3):561-566. doi:10.1042/bj1630561 View Source
• [4] Wu HL, Shi GY, Wohl RC, Bender ML. Preparation and purification of microplasmin. Proc Natl Acad Sci U S A. 1987;84(24):8793-8797. View Source